3-methoxy PCE (hydrochloride)
3-methoxy PCE (hydrochloride)
3-methoxy PCE (hydrochloride) (Item No. 9001355) is an analytical reference standard that is structurally classified as an arylcyclohexylamine. It acts as an NMDA receptor antagonist with a pKi value of 7.22. This product has been sold online as a designer drug and is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
1797121-52-8
VCID:
VC0164040
InChI:
InChI=1S/C15H23NO.ClH/c1-3-16-15(10-5-4-6-11-15)13-8-7-9-14(12-13)17-2;/h7-9,12,16H,3-6,10-11H2,1-2H3;1H
SMILES:
CCNC1(CCCCC1)C2=CC(=CC=C2)OC.Cl
Molecular Formula:
C15H24ClNO
Molecular Weight:
269.813
3-methoxy PCE (hydrochloride)
CAS No.: 1797121-52-8
Reference Standards
VCID: VC0164040
Molecular Formula: C15H24ClNO
Molecular Weight: 269.813
| CAS No. | 1797121-52-8 |
|---|---|
| Product Name | 3-methoxy PCE (hydrochloride) |
| Molecular Formula | C15H24ClNO |
| Molecular Weight | 269.813 |
| IUPAC Name | N-ethyl-1-(3-methoxyphenyl)cyclohexan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C15H23NO.ClH/c1-3-16-15(10-5-4-6-11-15)13-8-7-9-14(12-13)17-2;/h7-9,12,16H,3-6,10-11H2,1-2H3;1H |
| Standard InChIKey | XOBVSMBVWPDJTC-UHFFFAOYSA-N |
| SMILES | CCNC1(CCCCC1)C2=CC(=CC=C2)OC.Cl |
| Description | 3-methoxy PCE (hydrochloride) (Item No. 9001355) is an analytical reference standard that is structurally classified as an arylcyclohexylamine. It acts as an NMDA receptor antagonist with a pKi value of 7.22. This product has been sold online as a designer drug and is intended for forensic and research applications. |
| Synonyms | 3-methoxy Eticyclidine |
| Reference | 1.Roth, B.L.,Gibbons, S.,Arunotayanun, W., et al. The ketamine analogue methoxetamine and 3- and 4-methoxy analogues of phencyclidine are high affinity and selective ligands for the glutamate NMDA receptor. PLoS One 8(3), e59334 (2013). |
| PubChem Compound | 121230793 |
| Last Modified | Nov 11 2021 |
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